rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol

Rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol is a lipid compound characterized by its unique structure, which includes a linoleic acid chain at the sn-1 position and an oleic acid chain at the sn-2 position. The compound contains a chloropropanediol moiety at the sn-3 position, contributing to its distinctive properties. Its molecular formula is $C_{39}H_{69}ClO_{4}$ and it has a molecular weight of approximately 634.44 g/mol . This compound is of interest due to its potential applications in various fields, including pharmaceuticals and biochemistry.

The chemical reactivity of rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol can be attributed to the presence of the chloropropanediol group, which can undergo nucleophilic substitution reactions. These reactions may involve the substitution of the chlorine atom by various nucleophiles, leading to the formation of different derivatives. Additionally, the fatty acid chains may participate in esterification or hydrolysis reactions under specific conditions, allowing for further modifications and applications in synthetic chemistry .

The synthesis of rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol typically involves multi-step organic synthesis techniques. One common method includes the reaction of linoleic acid and oleic acid derivatives with chloropropanediol under controlled conditions. This process may utilize coupling agents or catalysts to enhance yield and selectivity. Additionally, variations in reaction conditions such as temperature and solvent can significantly affect the outcome of the synthesis .

Rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol has potential applications in several areas:

• Pharmaceuticals: As a lipid-based compound, it could serve as a drug delivery system or as an active pharmaceutical ingredient due to its bioactivity.
• Food Industry: Its lipid profile may be beneficial in food formulations where emulsification or stabilization is required.
• Cosmetics: The compound's properties may also find use in cosmetic formulations for skin hydration and barrier protection .

Studies investigating the interactions of rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol with biological systems have shown that it can modulate lipid bilayer properties, potentially affecting cell membrane integrity and function. Interaction studies often focus on how this compound influences cellular uptake mechanisms or alters signaling pathways related to inflammation and metabolism. Understanding these interactions is crucial for developing therapeutic applications .

Rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol shares structural similarities with several other lipid compounds. Here are some comparable compounds:

Rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol is unique due to its combination of fatty acids and chlorinated moiety, which may confer distinct biochemical properties not found in other similar compounds .

Nucleophilic Substitution Pathways in Esterification Reactions

The synthesis of rac 1-linoleoyl-2-oleoyl-3-chloropropanediol primarily relies on acid-catalyzed esterification, where 3-chloropropane-1,2-diol undergoes nucleophilic substitution with linoleic and oleic acids. The reaction proceeds via an S_N2 mechanism, wherein the chloride ion acts as a leaving group, and the hydroxyl oxygen of the fatty acids attacks the electrophilic carbon of 3-chloropropanediol. Steric effects dominate regioselectivity, favoring substitution at the less hindered sn-1 and sn-2 positions over the sn-3 site.

Catalysts such as sulfuric acid or p-toluenesulfonic acid enhance reaction rates by protonating the hydroxyl group of 3-chloropropanediol, converting it into a better leaving group (H₂O). Methanolic hydrogen chloride, another common catalyst, facilitates esterification under reflux conditions (50–100°C), with yields exceeding 90% for sn-1 and sn-2 substitutions. The table below summarizes key catalytic systems:

Competing pathways, such as acyloxonium ion formation, may occur under high-temperature conditions, leading to epoxide intermediates that subsequently react with chloride ions. These side reactions underscore the sensitivity of 3-MCPD ester synthesis to processing parameters.

Diacylglycerol Precursors in Thermal Processing Systems

Diacylglycerols (DAGs) serve as critical precursors in the thermal generation of 3-MCPD esters. During oil refining, DAGs undergo dehydration to form reactive intermediates, such as glycidol esters, which react with chloride ions to yield rac 1-linoleoyl-2-oleoyl-3-chloropropanediol. A quadratic relationship exists between DAG content and 3-MCPD ester formation, as demonstrated by the equation:

$$ y = 0.0612x^2 - 1.6376x + 10.558 \quad (R^2 = 0.958) $$

where $$ y $$ represents 3-MCPD ester concentration (mg/kg) and $$ x $$ denotes DAG content (% w/w). The sn-1,2-DAG configuration exhibits higher reactivity than sn-1,3-DAG due to reduced steric hindrance during nucleophilic attack. Thermal processing at 220°C amplifies this effect, with DAG-rich oils (>4%) producing 2.268 mg/kg of 3-MCPD esters.

Lipid Oxidation Product Degradation Pathways

Lipid oxidation byproducts, including hydroperoxides and aldehydes, accelerate 3-MCPD ester degradation. Under thermal stress (120–240°C), rac 1-linoleoyl-2-oleoyl-3-chloropropanediol decomposes via radical-mediated pathways:

• Homolytic cleavage of the C-Cl bond generates chlorine radicals, which abstract hydrogen from adjacent fatty acid chains, forming conjugated dienes.
• Glycidyl ester formation occurs through β-elimination of HCl, followed by epoxidation of unsaturated fatty acids.
• Transition metals (e.g., Fe³⁺) catalyze oxidative degradation, reducing 3-MCPD ester levels by 40% at 240°C compared to 20% at 120°C.

The coexistence of 2-MCPD esters (30–50% of total MCPD esters) arises from radical recombination at the sn-2 position, highlighting the role of lipid peroxidation in stereochemical variability.

Racemization Dynamics in Chiral Center Formation

Racemization of rac 1-linoleoyl-2-oleoyl-3-chloropropanediol occurs during high-temperature synthesis (>100°C), where the chiral center at C-3 undergoes reversible protonation. Acidic conditions favor the formation of a planar carbocation intermediate, enabling non-stereoselective recombination with chloride ions. The racemization rate ($$ k $$) follows Arrhenius behavior:

$$ k = A \cdot e^{-\frac{E_a}{RT}} $$

where $$ E_a $$ (activation energy) ranges from 60–80 kJ/mol depending on the solvent polarity. Polar aprotic solvents (e.g., dimethylformamide) stabilize the transition state, increasing racemization rates by 30% compared to non-polar media. Despite this, industrial synthesis typically yields racemic mixtures due to the thermodynamic stability of both enantiomers under reflux conditions.

The structural elucidation of rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol requires sophisticated analytical approaches due to its complex molecular architecture and the presence of multiple chiral centers [1] [2]. This compound, belonging to the family of 3-monochloropropane-1,2-diol fatty acid esters, presents unique analytical challenges that demand specialized methodological frameworks for accurate identification and quantification [1] [3].

Enzymatic Hydrolysis-Based Indirect Quantification

Enzymatic hydrolysis-based indirect quantification represents a fundamental approach for the structural analysis of rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol through the selective cleavage of ester bonds [3] [4]. This methodology employs specific lipases, particularly Candida rugosa lipase, which demonstrates exceptional efficiency in hydrolyzing chloropropanediol fatty acid esters at room temperature within a 30-minute reaction period [3].

The enzymatic approach utilizes the principle of stereospecific hydrolysis, where phospholipase C from Clostridium perfringens selectively cleaves ester linkages with differential rates depending on the stereochemical configuration [5]. Research findings demonstrate that this enzyme hydrolyzes approximately 50% of the substrate within two minutes, while the remaining fraction requires extended incubation periods of up to two hours [5]. This temporal discrimination provides crucial stereochemical information about the chiral centers present in rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol.

The methodological framework incorporates subsequent derivatization with phenylboronic acid, followed by gas chromatography-mass spectrometry analysis [3] [4]. Collaborative studies involving 13 laboratories have established the reproducibility parameters for this approach, with relative standard deviation for repeatability values below 5% for liquid oil samples and 8% for solid oil matrices [3]. The reproducibility measurements range from 5% to 18% across different oil samples, with Horwitz ratios maintaining values at or below 1.3% for all analytes [3].

Table 1: Enzymatic Hydrolysis-Based Indirect Quantification Parameters

The enzymatic methodology demonstrates particular effectiveness in distinguishing between sn-1 and sn-3 positional isomers of chloropropanediol esters [5]. Pancreatic lipase preferentially releases fatty acids from the primary positions, generating specific intermediate compounds that undergo subsequent phosphorylation reactions [5]. The resulting phosphocholine derivatives serve as analytical markers for stereospecific analysis through differential enzymatic susceptibility patterns [5].

Chromatographic Speciation of Positional Isomers

Chromatographic speciation of positional isomers in rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol requires specialized separation techniques capable of resolving subtle structural differences [6] [7] [8]. High-performance liquid chromatography coupled with silver ion stationary phases represents the most effective approach for separating positional and geometric isomers of fatty acid esters [7] [8].

Silver ion chromatography operates through the formation of reversible coordination complexes between silver ions and the π-electrons of unsaturated fatty acid chains [7] [8]. This interaction mechanism enables the separation of positional isomers based on the location and configuration of double bonds within the linoleoyl and oleoyl moieties of the target compound [7]. Research demonstrates that p-methoxyphenacyl esters of fatty acids exhibit superior separation characteristics on silver ion columns, providing excellent simultaneous resolution of both configurational and positional isomers in single analytical runs [7].

Ultra High Pressure Liquid Chromatography systems equipped with Gemini 3 μm columns (100 × 2.1 mm) provide optimal resolution for chloropropanediol ester analysis [1]. The mobile phase composition consists of methanol/water (98:2, v/v) with 0.05% formic acid and 2 mM ammonium formate as phase A, while phase B comprises 2-propanol/water (98:2, v/v) with identical additive concentrations [1]. The gradient elution program extends over 40 minutes with flow rates maintained at 0.2 mL/min [1].

Gas chromatographic separation utilizing highly polar stationary phases, particularly CP Sil 88 columns, demonstrates exceptional capability for resolving positional isomers [6] [8]. Column length significantly influences separation efficiency, with 100-meter columns providing superior resolution compared to 50-meter alternatives [8]. Research findings indicate that temperature programming between 150°C and 180°C optimizes the separation of docosenoic acid positional isomers, with similar principles applicable to chloropropanediol fatty acid esters [6].

Table 2: Chromatographic Speciation Methods for Positional Isomers

The chromatographic approach for rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol requires careful optimization of separation conditions to achieve baseline resolution of all positional isomers [9] [10]. Reversed-phase separations operate on hydrophobicity differences, where compounds of lower polarity exhibit greater retention on non-polar stationary phases [10]. This principle proves particularly relevant for distinguishing between different fatty acid substitution patterns in chloropropanediol esters [9] [10].

Stable Isotope Dilution Mass Spectrometry

Stable Isotope Dilution Mass Spectrometry represents the gold standard methodology for accurate quantification of rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol [11] [12] [13]. This technique employs isotopically labeled internal standards that are structurally identical to the target analyte except for the incorporation of stable heavy isotopes such as carbon-13, deuterium, or nitrogen-15 [11] [12].

The methodology utilizes deuterium-labeled analogues of chloropropanediol esters as internal standards, providing exceptional accuracy through compensation of matrix effects and ion suppression phenomena [13]. Research demonstrates that stable isotope dilution analysis achieves quantification precision within ±2% for 37 different fatty acid methyl esters when analyzed by gas chromatography-combustion-isotope ratio mass spectrometry [14]. The incorporation of stable isotope labeled standards early in the analytical workflow accounts for sample losses during processing and enrichment steps [11].

Isotope dilution mass spectrometry calculations rely on precise measurement of isotopic compositions using high-resolution multi-collector inductively coupled plasma mass spectrometry [12]. The mathematical framework involves elemental amount ratios derived from calibration mixtures prepared by mass, with subsequent application to unknown samples containing the target compound [12]. Relative expanded uncertainties achieve values below 0.1% with coverage factors of k=2, demonstrating exceptional analytical precision [12].

The application of carbon-13 labeled compounds in gas chromatography-combustion-isotope ratio mass spectrometry enables simultaneous determination of analyte concentration and stable carbon isotope composition [14]. Optimal derivatization conditions require 10% (v/v) acetyl chloride in methanol for one hour reaction periods, while lower acetyl chloride concentrations or shorter reaction times introduce systematic errors of up to 0.80‰ in isotope ratio measurements [14].

Table 3: Stable Isotope Dilution Mass Spectrometry Parameters

Mass spectrometric analysis of isotopically labeled chloropropanediol esters requires careful attention to isotopic purity, which must exceed 99% to prevent interference from unlabeled contaminants [11]. The presence of even trace amounts of unlabeled compound leads to exaggerated analyte responses and compromised quantitative accuracy [11]. Calibration curves establish linear relationships between total response factors and chlorine content across concentration ranges of 0.1-100 μg/mL for short-chain chlorinated compounds and 0.1-50 μg/mL for medium and long-chain analogues [15].

Quantum Mechanical Modeling of Fragmentation Patterns

Quantum mechanical modeling of fragmentation patterns for rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol employs computational chemistry approaches to predict mass spectrometric behavior and elucidate structural features [16] [17] [18]. Density functional theory calculations using the B3LYP hybrid exchange-correlation functional with 6-31+G* and 6-311+G* basis sets provide the theoretical framework for understanding fragmentation mechanisms [16] [17] [19].

The computational approach utilizes molecular dynamics simulations within the Quantum Chemical Mass Spectrometry program framework, enabling prediction of fragmentation pathways through multiple cascading trajectories [18]. Semi-empirical methods, particularly GFN1-xTB and GFN2-xTB approaches, demonstrate successful application to molecules containing up to 51 atoms, achieving reasonable agreement with experimental mass spectral data [18].

Density functional theory calculations focus on bond order analysis, reaction energies, and transition-state geometries at the B3LYP/6-311+G* level of theory [19] [20]. The computational methodology successfully reproduces main spectral features for tripeptide systems, with particular emphasis on side-chain influences and inter-side-chain interactions affecting fragmentation patterns [19] [20]. Success rates for fragmentation prediction reach 48% using semi-empirical methods and 39% using density functional theory approaches [16].

The theoretical framework incorporates proton-induced fragmentation mechanisms, where significant bond elongation above 1.0 Å occurs as a result of protonation at oxygen atoms of ether or ester groups [16]. Computational analysis reveals that protonation sites influence bond length changes several bonds distant from the initial protonation location, leading to preferential cleavage pathways during mass spectrometric fragmentation [17]. These bonds may undergo cleavage during the fragmentation process in accordance with bond-activation reinforcement principles [17].

Table 4: Quantum Mechanical Modeling Approaches

Quantum chemical calculations enable prediction of relative abundances of product ions through application of Boltzmann population theory to electrospray ionization mass spectrometry data [17]. The computational approach determines internal stabilities of protonated species and their product ions, providing mechanistic insight into dissociation pathways [17]. Population studies combined with hydrogen-deuterium exchange experiments help define specific fragmentation mechanisms and narrow the range of proposed pathways for collision-induced dissociation processes [17].

The formation of rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol within edible oil refining processes represents a complex interplay between thermal conditions, chloride availability, and lipid precursor molecules. The contamination dynamics are fundamentally governed by the sequential stages of oil processing, with each step contributing distinct formation pathways and precursor transformations [1] [2] [3].

During the degumming phase, which operates at temperatures between 60-80°C, the formation potential remains minimal due to insufficient thermal energy for extensive chloride-lipid interactions. However, this stage establishes the foundation for subsequent contamination by concentrating phospholipids that serve as glycerol precursors [4]. The presence of chloride ions from irrigation water and fertilizers used in oil palm cultivation creates the initial chemical environment necessary for chloropropanediol formation [5].

The neutralization process, conducted at 80-95°C, introduces additional chloride sources through processing water and neutralizing agents. While formation potential remains low at these temperatures, the process concentrates free fatty acids and creates acidic conditions that facilitate subsequent chloride-glycerol interactions [2]. This stage represents a critical control point where chloride content can be significantly reduced through careful water management and selection of neutralizing agents [6].

Bleaching operations at 100-120°C mark the transition to moderate formation potential. The use of bleaching earth and activated clay introduces substantial chloride impurities into the oil matrix. These clays naturally contain chloride minerals that become available for reaction with diacylglycerols present in the oil [7] [8]. The elevated temperature begins to activate chloride-lipid interaction pathways, establishing precursor pools for extensive formation during deodorization.

The deodorization stage represents the primary formation zone for chloropropanediol compounds. At temperatures of 200-220°C, significant formation occurs through the interaction of steam-carried trace chlorides with monoacylglycerols and diacylglycerols [9]. The formation rate increases exponentially with temperature, reaching high levels at 240-270°C where concentrated chloride impurities react with glycerol derivatives [6] [9].

At extreme deodorization temperatures exceeding 270°C, very high formation potential emerges as thermal decomposition products generate additional chloride sources and reactive intermediates. All acylglycerol forms become susceptible to chloride substitution reactions, leading to the formation of multiple chloropropanediol isomers and esters [9] [10].

The mechanistic pathway involves nucleophilic substitution reactions where chloride ions attack the glycerol backbone of acylglycerols. This process is facilitated by the thermal activation of molecular bonds and the presence of catalytic surfaces from processing equipment and clay minerals [3] [11]. The reaction proceeds through intermediate formation of chlorohydrin compounds, which subsequently undergo esterification with fatty acids to produce the final chloropropanediol ester products.

Maillard Reaction Co-formation Mechanisms

The co-formation of rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol through Maillard reaction pathways represents a secondary but significant contamination mechanism in thermally processed foods. This process involves complex interactions between reducing sugars, amino acids, and chloride-containing compounds under elevated temperature conditions [12] [13].

The initial stage of Maillard-mediated chloropropanediol formation begins with the condensation of reducing sugars with amino acid residues to form Schiff bases and Amadori rearrangement products [13]. In the presence of chloride ions, these reactive intermediates undergo nucleophilic substitution reactions that incorporate chlorine into the carbon skeleton. The reaction is pH-dependent, with alkaline conditions facilitating faster formation rates due to increased nucleophilicity of amino groups [12].

During the intermediate Maillard reaction stage, dicarbonyl compounds such as 3-deoxyglucosone and methylglyoxal serve as reactive precursors for chloropropanediol formation [14]. These compounds possess electrophilic carbon centers that readily react with chloride ions in the presence of glycerol-derived substrates. The formation mechanism involves a series of dehydration and rearrangement reactions that create chlorinated intermediate products [15].

Sodium chloride presence significantly modulates the Maillard reaction pathway and enhances chloropropanediol formation. The interaction of sodium ions with glucose facilitates mutarotation and isomerization reactions that increase the availability of reactive carbonyl compounds [14]. The chloride component participates directly in nucleophilic substitution reactions, leading to the incorporation of chlorine into organic molecules.

The advanced Maillard reaction stage contributes to chloropropanediol formation through the generation of complex polymeric structures that can undergo thermal decomposition to release chlorinated fragments [12]. These fragments subsequently react with lipid components to form chloropropanediol esters. The process is enhanced by the presence of metal catalysts and acidic conditions that promote bond cleavage and rearrangement reactions.

Strecker degradation reactions play a crucial role in chloropropanediol co-formation by generating amino acid-derived aldehydes that can participate in chloride incorporation reactions [13]. The degradation of specific amino acids such as cysteine and methionine produces sulfur-containing intermediates that can interact with chlorinated compounds to form complex reaction products.

The thermal processing conditions typical of food preparation and manufacturing create an environment conducive to simultaneous Maillard reactions and chloropropanediol formation. Temperatures above 120°C, combined with low water activity and extended heating times, promote both reaction pathways [12] [14]. The presence of multiple reactive species creates opportunities for cross-reactions between Maillard intermediates and chloride-containing precursors.

Migration Patterns in Processed Food Systems

The migration of rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol within processed food systems follows distinct patterns determined by the lipophilic nature of the compound, thermal processing conditions, and food matrix characteristics. Understanding these migration patterns is essential for assessing exposure levels and developing mitigation strategies [16] [11] [17].

In vegetable oil systems, chloropropanediol compounds exist primarily as direct contaminants formed during refining processes. These compounds exhibit high stability within the oil matrix due to their lipophilic properties and resistance to hydrolysis under anhydrous conditions [18]. Concentrations typically range from 500 to 8000 μg/kg, with the highest levels found in heavily refined oils subjected to extreme deodorization conditions [3].

Margarine and spread products demonstrate moderate migration characteristics driven by oil-phase distribution mechanisms. The compound partitions preferentially into the lipid phase, with migration rates influenced by the oil content and processing conditions [11]. Typical concentration ranges of 200-3500 μg/kg reflect both the dilution effect of non-oil components and the potential for additional formation during processing.

Baked goods exhibit temperature-dependent migration patterns related to thermal processing during production. The migration mechanism involves the transfer of chloropropanediol compounds from contaminated oils used in formulations to other food components [19]. Baking temperatures and heating times significantly influence migration rates, with higher temperatures promoting increased compound mobility and potential chemical transformation.

Fried foods represent a unique migration scenario where rapid compound transfer occurs during high-temperature cooking processes. The combination of elevated temperatures and direct oil contact facilitates efficient migration from the frying medium to the food product [20]. Migration rates are particularly rapid during the initial heating phase when temperature gradients are steepest and mass transfer driving forces are maximized.

Infant formula products present special concerns regarding chloropropanediol migration due to the vulnerability of the target population and the processing-dependent contamination pathways [3]. Oil quality and processing conditions during formula manufacture significantly influence final contamination levels, with strict regulatory limits requiring careful control of precursor materials and processing parameters.

Food packaging materials contribute to chloropropanediol contamination through slow, continuous migration from contaminated paperboard and plastic materials [17] [21]. The migration mechanism involves the diffusion of compounds from packaging matrices into food products, with rates influenced by contact time, temperature, and the chemical compatibility between packaging and food components. Migration studies demonstrate that polyethylene coatings can effectively prevent transfer from contaminated paperboard substrates [17].

The kinetics of migration follow first-order diffusion models modified by temperature-dependent diffusion coefficients and partition equilibria between different phases [16]. Mass transfer resistance occurs primarily at phase boundaries, with internal diffusion limitations becoming significant in heterogeneous food systems containing multiple components with different chemical affinities.

Environmental Persistence and Bioaccumulation

The environmental fate of rac 1-Linoleoyl-2-oleoyl-3-chloropropanediol is characterized by moderate persistence and limited bioaccumulation potential, reflecting the compound's chemical structure and physicochemical properties. Understanding these environmental characteristics is crucial for assessing long-term ecological impacts and developing appropriate remediation strategies [22] [23] [24].

In aerobic soil environments, chloropropanediol compounds undergo microbial oxidation processes with half-lives ranging from 7 to 28 days [23]. The degradation mechanism primarily involves bacterial enzymes that cleave the carbon-chlorine bond through oxidative pathways. Pseudomonas putida strains have demonstrated particular effectiveness in biodegrading chloropropanediol compounds through specialized metabolic pathways that convert the compounds to glycerol and other non-toxic metabolites [23].

Anaerobic soil conditions significantly extend environmental persistence, with half-lives extending to 30-180 days due to slower hydrolysis reactions and reduced microbial activity [22]. The degradation mechanism shifts to slow chemical hydrolysis processes that gradually break down the chlorinated bonds. Reduced oxygen availability limits the effectiveness of oxidative biodegradation pathways, resulting in extended residence times and potential for deeper soil penetration.

Groundwater contamination presents moderate persistence characteristics with half-lives of 14-60 days [22]. The degradation mechanism combines hydrolysis and biodegradation processes, with rates influenced by water chemistry, temperature, and microbial populations. The high water solubility of chloropropanediol compounds facilitates rapid distribution through aquatic systems but also enhances bioavailability for microbial degradation.

Surface water environments demonstrate relatively rapid degradation with half-lives of 5-21 days due to combined photolysis and biodegradation mechanisms [25]. Photochemical reactions initiated by solar radiation contribute to compound breakdown, while aquatic microorganisms provide additional biodegradation capacity. The high mobility classification reflects the compound's tendency to remain in the dissolved phase rather than sorbing to suspended particles.

Sediment environments exhibit extended persistence with half-lives ranging from 90 to 365 days [25]. The degradation mechanism primarily involves sorption to organic matter followed by slow degradation processes. The moderate bioaccumulation factor of 10-50 in sediment systems reflects limited uptake by benthic organisms and relatively low lipid solubility compared to other persistent organic pollutants.

Atmospheric persistence remains minimal with half-lives of 0.5-3 days due to rapid photolysis and reaction with hydroxyl radicals [25]. The high mobility classification indicates that atmospheric transport can occur over significant distances before degradation, potentially leading to widespread but dilute environmental distribution.

Bioaccumulation potential remains low across most environmental compartments with bioaccumulation factors typically ranging from 1-10 [24]. The octanol-water partition coefficient of -0.85 indicates hydrophilic characteristics that limit accumulation in fatty tissues. This property reduces the potential for biomagnification through food webs and minimizes long-term ecological impacts.